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Compound of Interest

Compound Name: N-Oleoyl Valine

Cat. No.: B593688 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling N-Oleoyl Valine, fostering a culture of safety and building trust in your

operational procedures. The following procedural guidance is designed to directly address key

questions regarding the safe handling, storage, and disposal of this compound.

Chemical Identifier and Properties

Property Value Reference

Chemical Name
N-[(9Z)-1-oxo-9-octadecen-1-

yl]-L-valine
[1][2][3]

CAS Number 60374-41-6 [1][2]

Molecular Formula C23H43NO3

Molecular Weight 381.6 g/mol

Formulation A solution in methyl acetate

Hazard Identification and Personal Protective Equipment
(PPE)
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N-Oleoyl Valine, as supplied in methyl acetate, is classified as a hazardous substance. The

primary hazards are associated with the solvent.

Hazards:

Highly flammable liquid and vapor.

Causes serious eye irritation.

May cause drowsiness or dizziness.

It is crucial to handle this material with care, treating it as potentially hazardous until further

toxicological data is available.

PPE Specification Rationale

Eye/Face Protection

Chemical safety goggles or

glasses as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

Protects against splashes of

the methyl acetate solution,

which can cause serious eye

irritation.

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile) and a lab

coat.

Prevents skin contact with the

chemical solution.

Respiratory Protection

Work in a well-ventilated area,

preferably a chemical fume

hood.

Minimizes inhalation of methyl

acetate vapors, which can

cause drowsiness or dizziness.

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for laboratory safety and regulatory

compliance.

Step-by-Step Handling Protocol
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Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available and in good condition. Have an emergency eyewash

station and safety shower accessible.

Acclimatization: Allow the vial to warm to room temperature before opening to prevent

condensation of atmospheric moisture.

Aliquoting: If creating smaller aliquots for single-use, do so in the chemical fume hood. Use

appropriate, clean glassware and tools.

Solvent Evaporation: If the methyl acetate needs to be removed, this should be done under a

gentle stream of inert gas (e.g., nitrogen or argon) in a well-ventilated fume hood.

Storage: Store N-Oleoyl Valine at -20°C in a tightly sealed container. The product is stable

for at least two years under these conditions.

Disposal Plan
All waste materials, including empty vials, contaminated gloves, and any unused product,

should be disposed of as hazardous chemical waste. Follow all local, state, and federal

regulations for the disposal of flammable liquids and chemical waste. Do not dispose of down

the drain or in regular trash.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key decision points and safety procedures for handling N-
Oleoyl Valine in a laboratory setting.
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Caption: Workflow for Safe Handling of N-Oleoyl Valine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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